Cas no 1309933-16-1 (1-bromo-2-[(2-chlorophenoxy)methyl]benzene)

• Product Name: 1-bromo-2-[(2-chlorophenoxy)methyl]benzene
• CAS No: 1309933-16-1
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• MDL: MFCD07782523
• CID: 5168485
• Update Time: 2026-03-04

1-bromo-2-[(2-chlorophenoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzyl-(2-chlorophenyl)ether
• 1-Bromo-2-((2-chlorophenoxy)methyl)benzene
• Benzene, 1-bromo-2-[(2-chlorophenoxy)methyl]-
• 1-bromo-2-[(2-chlorophenoxy)methyl]benzene

• MDL： MFCD07782523
• Inchi： 1S/C13H10BrClO/c14-11-6-2-1-5-10(11)9-16-13-8-4-3-7-12(13)15/h1-8H,9H2
• InChI Key： GHQZAZVWLAFTOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC=CC=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 1-bromo-2-[(2-chlorophenoxy)methyl]benzene

Chemical Profile of 1-bromo-2-[(2-chlorophenoxy)methyl]benzene (CAS No. 1309933-16-1)

1-bromo-2-[(2-chlorophenoxy)methyl]benzene, identified by its CAS number 1309933-16-1, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This aromatic heterocyclic molecule features a bromine substituent at the ortho position relative to a chlorophenoxy methyl group, making it a versatile intermediate in the development of various pharmacologically active agents. The unique structural motif of this compound has garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic entities.

The molecular structure of 1-bromo-2-[(2-chlorophenoxy)methyl]benzene consists of a benzene ring substituted with a bromine atom at the 1-position and a 2-chlorophenoxy methyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and biological activity. The presence of both bromine and chlorine atoms makes it an attractive candidate for further functionalization, enabling chemists to explore diverse chemical pathways for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting specific biological pathways. 1-bromo-2-[(2-chlorophenoxy)methyl]benzene has emerged as a valuable building block in this context, particularly for synthesizing kinase inhibitors and other enzyme-targeting molecules. Its structural features allow for selective binding to protein targets, making it a promising candidate for preclinical and clinical studies.

One of the most compelling aspects of 1-bromo-2-[(2-chlorophenoxy)methyl]benzene is its role in the synthesis of antiviral and anticancer agents. Researchers have leveraged its scaffold to develop compounds with enhanced efficacy and reduced toxicity compared to existing therapies. For instance, derivatives of this molecule have shown promise in inhibiting viral proteases, which are crucial for viral replication. Additionally, its ability to modulate kinase activity has made it a focal point in oncology research, where it is being explored as a potential treatment for various cancer types.

The synthetic methodologies for preparing 1-bromo-2-[(2-chlorophenoxy)methyl]benzene have also seen significant advancements. Modern techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have enabled more efficient and scalable production processes. These innovations have not only improved the availability of the compound but also opened new avenues for its derivative synthesis, further expanding its utility in drug development.

From a computational chemistry perspective, 1-bromo-2-[(2-chlorophenoxy)methyl]benzene has been extensively studied to understand its molecular interactions and pharmacokinetic properties. Advanced computational models have been employed to predict binding affinities, metabolic stability, and other critical parameters essential for drug design. These studies have provided valuable insights into optimizing the compound's pharmacological profile, ensuring that it meets stringent therapeutic requirements.

The growing interest in 1-bromo-2-[(2-chlorophenoxy)methyl]benzene is also reflected in the academic literature, where numerous research articles highlight its applications in synthetic chemistry and drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches for utilizing this compound in developing next-generation therapeutics. Such collaborations underscore the importance of 1-bromo-2-[(2-chlorophenoxy)methyl]benzene as a cornerstone in modern medicinal chemistry.

Looking ahead, the future prospects of 1-bromo-2-[(2-chlorophenoxy)methyl]benzene appear promising, with ongoing research aimed at uncovering new applications and refining synthetic protocols. As computational tools become more sophisticated and high-throughput screening methods become more efficient, the potential for discovering novel derivatives with enhanced properties will continue to grow. This compound exemplifies how foundational chemical entities can drive innovation across multiple disciplines within pharmaceutical science.

In conclusion, 1-bromo-2-[(2-chlorophenoxy)methyl]benzene (CAS No. 1309933-16-1) represents a critical intermediate in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features, coupled with advancements in synthetic methodologies and computational modeling, position it as a cornerstone in modern medicinal chemistry. As research progresses, this compound is expected to play an increasingly vital role in addressing unmet medical needs through innovative therapeutic solutions.